Cas no 35531-85-2 (N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1))

N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1) structure
35531-85-2 structure
Product Name:N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
CAS No:35531-85-2
MF:C16H22ClN3OS
MW:339.88338136673
CID:1471015
PubChem ID:215341
Update Time:2025-04-20

N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
    • N-Cicloesil-N-(2-(1,2-benzitosiazol-3-ilcarbossiamido)etil)amina
    • 1,2-Benzisothiazole-3-carboxamide, N-(2-(cyclohexylamino)ethyl)-, monohydrochloride
    • N-(2-(Cyclohexylamino)ethyl)-1,2-benzisothiazole-3-carboxamide monohydrochloride
    • N-[2-(Cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide--hydrogen chloride (1/1)
    • DTXSID30956920
    • N-Cicloesil-N-(2-(1,2-benzitosiazol-3-ilcarbossiamido)etil)amina [Italian]
    • 35531-85-2
    • Inchi: 1S/C16H21N3OS.ClH/c20-16(15-13-8-4-5-9-14(13)21-19-15)18-11-10-17-12-6-2-1-3-7-12;/h4-5,8-9,12,17H,1-3,6-7,10-11H2,(H,18,20);1H
    • InChI Key: MESSJADDSHXFBN-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2C(C(NCCNC2CCCCC2)=O)=N1

Computed Properties

  • Exact Mass: 339.11746
  • Monoisotopic Mass: 339.1172112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 54.02
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